Blastomycin
Blastomycin
Blastomycin, also known as Antimycin A3, is an antigen for intradermal testing prepared from sterile filtrates of cultures of the filamentous form of Blastomyces dermatitidis. It acts as a fungicide, bactericide, and wood preservative.
Brand Name:
Vulcanchem
CAS No.:
522-70-3
VCID:
InChI:
InChI=1S/C26H36N2O9/c1-6-7-9-18-23(37-20(30)12-14(2)3)16(5)36-26(34)21(15(4)35-25(18)33)28-24(32)17-10-8-11-19(22(17)31)27-13-29/h8,10-11,13-16,18,21,23,31H,6-7,9,12H2,1-5H3,(H,27,29)(H,28,32)/t15-,16+,18-,21+,23+/m1/s1
SMILES:
CCCCC1C(C(OC(=O)C(C(OC1=O)C)NC(=O)C2=C(C(=CC=C2)NC=O)O)C)OC(=O)CC(C)C
Molecular Formula:
C26H36N2O9
Molecular Weight:
520.58
Blastomycin
CAS No.: 522-70-3
Inhibitors
VCID:
Molecular Formula: C26H36N2O9
Molecular Weight: 520.58
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 522-70-3 |
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Product Name | Blastomycin |
Molecular Formula | C26H36N2O9 |
Molecular Weight | 520.58 |
IUPAC Name | [(2R,3S,6S,7R,8R)-8-butyl-3-[(3-formamido-2-hydroxybenzoyl)amino]-2,6-dimethyl-4,9-dioxo-1,5-dioxonan-7-yl] 3-methylbutanoate |
Standard InChI | InChI=1S/C26H36N2O9/c1-6-7-9-18-23(37-20(30)12-14(2)3)16(5)36-26(34)21(15(4)35-25(18)33)28-24(32)17-10-8-11-19(22(17)31)27-13-29/h8,10-11,13-16,18,21,23,31H,6-7,9,12H2,1-5H3,(H,27,29)(H,28,32)/t15-,16+,18-,21+,23+/m1/s1 |
Standard InChIKey | PVEVXUMVNWSNIG-PDPGNHKXSA-N |
SMILES | CCCCC1C(C(OC(=O)C(C(OC1=O)C)NC(=O)C2=C(C(=CC=C2)NC=O)O)C)OC(=O)CC(C)C |
Appearance | Solid powder |
Description | Blastomycin, also known as Antimycin A3, is an antigen for intradermal testing prepared from sterile filtrates of cultures of the filamentous form of Blastomyces dermatitidis. It acts as a fungicide, bactericide, and wood preservative. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Blastomycin; NSC 58239; NSC-58239; NSC58239; Antimycin A3. |
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PubChem Compound | 245869 |
Last Modified | Nov 11 2021 |
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